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12-Acetoxyabietic acid

Synthetic Chemistry Resin Acid Derivatives Diterpenoid Modification
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H32O4
Molecular Weight 360.5 g/mol
Cat. No. B15592371
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Technical Parameters

Basic Identity
Product Name12-Acetoxyabietic acid
Molecular FormulaC22H32O4
Molecular Weight360.5 g/mol
Structural Identifiers
InChIInChI=1S/C22H32O4/c1-13(2)16-11-15-7-8-19-21(4,9-6-10-22(19,5)20(24)25)17(15)12-18(16)26-14(3)23/h7,11,13,17-19H,6,8-10,12H2,1-5H3,(H,24,25)/t17-,18-,19+,21+,22+/m0/s1
InChIKeyFSSCSAJMAPLBRB-JIWOIOHBSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

12-Acetoxyabietic Acid Overview

12-Acetoxyabietic acid is a naturally occurring abietane-type diterpenoid, isolated from the oleoresin of Pinus ponderosa (ponderosa pine) [1]. This compound is structurally characterized as a C12-acetylated derivative of abietic acid, with the molecular formula C₂₂H₃₂O₄ (molecular weight 360.5 g/mol) . The introduction of the acetoxy group at the C-12 position modifies the physicochemical profile of the diterpene scaffold, specifically enhancing compatibility with polar solvents and enabling distinct synthetic pathways that are not accessible to the parent abietic acid or other common analogs such as dehydroabietic acid [2].

Analytical Reference Standard Pre-characterized HPLC retention supports method development for diterpenoid resin acid analysis in Pinus oleoresins.
Anti-inflammatory Model Studies Reported activity in animal inflammation models provides a starting point for in vivo pharmacology research.
C-12 Abietane SAR Probe Stereodefined acetoxy scaffold enables systematic lipophilicity and hydrogen-bonding structure-activity investigations.

12-Acetoxyabietic Acid Substitution Risks

Within the abietane diterpenoid family, functional group positioning critically determines solubility, chromatographic behavior, and synthetic utility. The parent compound abietic acid (MW 302.5 g/mol, LogP ~6.4) [1] and its common analog dehydroabietic acid (MW 300.4 g/mol, LogP ~6.5) [2] possess limited solubility in polar solvents and exhibit distinct reactivity profiles due to their specific substitution patterns. In contrast, the C12-acetoxy substitution in 12-acetoxyabietic acid (LogP 5.52, tPSA 63.6 Ų) [3] introduces a strategic functional handle that enables orthogonal synthetic modifications not feasible with other abietane analogs. Furthermore, the presence of the acetoxy group at C12 fundamentally alters the HPLC retention characteristics (retention time 16.4 min under standardized conditions) and hydrogen-bonding capacity, making this compound uniquely suitable for applications requiring precise structural definition or specific reactivity at the C-ring. These structural differences preclude direct substitution in synthetic protocols, analytical method development, or natural product dereplication workflows where exact molecular identity is required.

Lipophilicity Shift
Acetoxy vs. hydroxy substitution at C-12 significantly alters partition behavior, which may change membrane permeability and protein binding profiles relative to 12-hydroxyabietic acid.
Divergent Functional Profiles
Abietic acid and dehydroabietic acid exhibit distinct activity spectra; none serve as a direct substitute for the C-12 acetoxy variant without model-specific validation.
Analytical Benchmark Gap
Commonly available 12-hydroxyabietic acid products may lack vendor-verified retention time data, limiting direct method transfer compared to the pre-characterized acetoxy standard.

12-Acetoxyabietic Acid Evidence Guide

In Vivo Anti-inflammatory Activity vs Abietic Acid

12-Acetoxyabietic acid is distinguished from abietic acid and dehydroabietic acid by the presence of an acetoxy group at the C-12 position, which functions as a site-specific functional handle for orthogonal modifications. This substitution introduces four hydrogen bond acceptors (versus two in abietic acid) and one hydrogen bond donor [1]. The acetoxy group enables selective deprotection and subsequent derivatization at C12 that is impossible with abietic acid (C12 unsubstituted) or dehydroabietic acid (C12 aromatic). This structural feature is critical for synthetic chemists requiring a pre-functionalized abietane scaffold for library synthesis, natural product analog generation, or structure-activity relationship studies where C-ring modifications are targeted.

In Vivo Anti-inflammatory
Data to verify
12-Acetoxyabietic acid Reported active in animal inflammation models (vendor documentation)
Abietic acid Characterized via in vitro enzyme assays; no comparable in vivo model validation
Supports anti-inflammatory model endpoint context; requires independent confirmation
Model species and readouts not publicly disclosed; vendor-level evidence only
Synthetic Chemistry Resin Acid Derivatives Diterpenoid Modification

LogP and H-Bonding vs 12-Hydroxyabietic Acid

12-Acetoxyabietic acid exhibits a LogP of 5.52 and a topological polar surface area (tPSA) of 63.6 Ų [1]. In comparison, abietic acid demonstrates a LogP of approximately 6.4 and tPSA of 37.3 Ų [2]. The lower LogP and higher tPSA of the target compound indicate significantly enhanced compatibility with polar solvent systems. This differential physicochemical profile translates to distinct solubility behavior in aqueous-organic mixtures and different retention characteristics during reversed-phase chromatographic purification, with a reported HPLC retention time of 16.4 minutes under standardized analytical conditions .

LogP & H-Bonding
Reported
12-Acetoxyabietic acid logP = 5.52, H-bond acceptors = 4
12-Hydroxyabietic acid logP ≈ 4.89, H-bond acceptors = 3
Lipophilicity difference may affect membrane permeability and protein binding
ΔlogP ~0.63; approx. 4.3-fold higher partition coefficient
Formulation Science Chromatography Physicochemical Characterization

Analytical Reference Standard for HPLC

A critical limitation of abietic acid is its susceptibility to oxidative aromatization at the C-ring, which leads to the formation of dehydroabietic acid upon exposure to air, light, or elevated temperatures. This oxidation process proceeds via abstraction of the C12 hydrogen followed by rearrangement to the thermodynamically stable aromatic C-ring [1]. In 12-acetoxyabietic acid, the C12 position is blocked by the acetoxy substituent, effectively preventing this oxidative aromatization pathway. Consequently, 12-acetoxyabietic acid maintains its structural integrity under conditions where abietic acid degrades or isomerizes. This differential stability is of particular importance for long-term storage, analytical standard preparation, and synthetic applications requiring a defined, non-aromatized abietane scaffold [2].

HPLC Reference Standard
Specification review
Purity >98% (HPLC)
Retention time 16.4 min
Supports method transfer with pre-characterized chromatographic benchmark
Column and mobile phase conditions not disclosed; verify in-house
Stability Studies Natural Product Chemistry Oxidation Chemistry

Research Gap and Novelty Opportunity

Synthetic modification at the C12 position of the abietane scaffold is challenging when starting from abietic acid or dehydroabietic acid. In abietic acid, C12 bears only a hydrogen atom and requires initial functionalization through oxidation or halogenation steps that are often low-yielding and non-selective [1]. Dehydroabietic acid presents an aromatic C12 that is not amenable to the same types of modifications as an aliphatic acetoxy-bearing carbon. 12-Acetoxyabietic acid, in contrast, provides a pre-installed, selectively removable acetoxy group at C12 that can serve as a handle for further diversification. Hydrolysis of the acetoxy group yields 12-hydroxyabietic acid, which can then undergo alkylation, acylation, glycosylation, or oxidation reactions. The presence of this pre-functionalized site significantly reduces the number of synthetic steps required to access C12-modified abietane analogs .

Research Novelty
Context-dependent
Very few articles published (2022 literature review); abietic acid >500 publications
Underexplored scaffold may support novel diterpenoid discovery campaigns
Based on NP-MRD database assessment; publication landscape as of 2022
Organic Synthesis Diterpenoid Chemistry Medicinal Chemistry

Value as a Quantitative Analytical Reference Standard

12-Acetoxyabietic acid is commercially available as an analytical reference standard with HPLC purity ≥98% (CAS 83905-81-1) . This compound serves as a specific marker for Pinus ponderosa oleoresin authentication and as a retention time standard in diterpenoid profiling. Unlike abietic acid (which is prone to oxidation and isomerization during storage) or dehydroabietic acid (which is a common degradation product), 12-acetoxyabietic acid provides a stable, structurally distinct marker that is not confounded by chemical interconversion [1]. The defined HPLC retention time of 16.4 minutes under standardized conditions enables reproducible quantification in complex natural product matrices, making it valuable for botanical authentication, phytochemical standardization, and forensic analysis of resin-derived materials.

Analytical Chemistry Quality Control Natural Product Authentication

12-Acetoxyabietic Acid Applications

In Vivo Anti-inflammatory Pharmacology

12-Acetoxyabietic acid serves as a key starting material for synthesizing C12-functionalized abietane analogs. The pre-installed acetoxy group at C12 enables selective hydrolysis to 12-hydroxyabietic acid, which can then be derivatized through alkylation, acylation, or glycosylation reactions. This synthetic route eliminates the need for challenging C-H functionalization steps required when starting from abietic acid. The compound's LogP (5.52) and tPSA (63.6 Ų) [5] further influence the physicochemical properties of resulting derivatives, making it valuable for medicinal chemistry programs exploring C-ring modifications of the abietane scaffold.

C-12 Substitution SAR Programs

12-Acetoxyabietic acid functions as a species-specific chemical marker for Pinus ponderosa oleoresin authentication. Its commercial availability at ≥98% HPLC purity with defined retention characteristics (16.4 minutes under standardized conditions) [5] enables its use as a quantitative reference standard in analytical method development and quality control workflows. The compound's structural stability—conferred by the C12-acetoxy group blocking oxidative aromatization pathways [2]—ensures reproducible results in botanical authentication, phytochemical standardization, and forensic analysis of resin-derived materials.

HPLC Method Development for Pinus Oleoresin

12-Acetoxyabietic acid provides a defined, non-aromatizable abietane scaffold that resists oxidative degradation during long-term storage and synthetic manipulation. Unlike abietic acid, which undergoes oxidative aromatization at the C12 position to form dehydroabietic acid [5], the C12-acetoxy group in this compound blocks this degradation pathway entirely. This stability is critical for applications requiring a structurally defined, non-aromatized diterpenoid core, such as mechanistic studies of diterpene cyclization, development of abietane-based polymer additives, and preparation of synthetic intermediates where the aliphatic C-ring must be preserved throughout multi-step reaction sequences .

Novel Diterpenoid Discovery Programs

The acetoxy group at C12 provides a site-specific functional handle that can be selectively manipulated in the presence of other abietane functional groups (C18 carboxylic acid, C7-C8 double bond, C13 isopropyl group). This orthogonality is demonstrated by the compound's molecular complexity score of 674 and its defined stereochemistry (five defined atom stereocenters) [5]. Researchers developing abietane-derived probes, affinity reagents, or bifunctional molecules benefit from this pre-installed handle, which enables divergent synthesis of C12-modified libraries without requiring protecting group strategies at other positions. This is particularly relevant for synthetic efforts targeting C-ring modified abietanes where retention of the C18 carboxylic acid and C7-C8 unsaturation is required .

Application
Selection Property
Validation Focus
In vivo inflammation model research
Reported model-response profile with analytical certification
Animal model endpoint review (species and readout validation)
C-12 abietane SAR studies
Lipophilicity and H-bond acceptor differentiation
Membrane permeability and target binding assay context
HPLC method development for Pinus oleoresin
Pre-characterized retention time and purity specification
Method transfer and system suitability testing
Novel diterpenoid screening
Low publication density (underexplored scaffold)
Original SAR data generation and first-in-class discovery context
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